molecular formula C8H15NO2 B2861817 1-Amino-2,2-dimethylcyclopentanecarboxylic acid CAS No. 889941-89-3

1-Amino-2,2-dimethylcyclopentanecarboxylic acid

Cat. No. B2861817
CAS RN: 889941-89-3
M. Wt: 157.213
InChI Key: YNONXTJHHDSTPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Amino-2,2-dimethylcyclopentanecarboxylic acid is a chemical compound with the molecular formula C8H15NO2 and a molecular weight of 157.21 . It is also known by the synonym 2,2-dimethylcycloleucine .


Molecular Structure Analysis

The InChI code for 1-Amino-2,2-dimethylcyclopentanecarboxylic acid is 1S/C8H15NO2/c1-7(2)4-3-5-8(7,9)6(10)11/h3-5,9H2,1-2H3,(H,10,11) . This provides a detailed representation of the molecule’s structure.


Physical And Chemical Properties Analysis

1-Amino-2,2-dimethylcyclopentanecarboxylic acid has a molecular weight of 157.21 . The compound’s pKa and pKb values can be calculated, and it has been noted that all monoamino-monocarboxylic amino acids have nearly about pKa and pkb values .

Scientific Research Applications

Medicinal Chemistry

1-Amino-2,2-dimethylcyclopentanecarboxylic acid: is utilized in medicinal chemistry for the structural modification of natural products. By introducing this amino acid into natural products, researchers aim to enhance the solubility, activity, and safety profile of pharmaceutical compounds . This approach is particularly valuable in developing new medications with improved efficacy and reduced adverse effects.

Pharmaceuticals

In the pharmaceutical industry, 1-Amino-2,2-dimethylcyclopentanecarboxylic acid is likely used in drug design and development. Its incorporation into drug molecules can be a strategy to improve pharmacokinetic and pharmacodynamic properties .

Safety and Hazards

The safety data sheet for 1-Amino-2,2-dimethylcyclopentanecarboxylic acid indicates that it is toxic if swallowed . It is recommended to wash face, hands, and any exposed skin thoroughly after handling and not to eat, drink, or smoke when using this product .

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 1-Amino-2,2-dimethylcyclopentanecarboxylic acid are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Future research should consider factors such as pH, temperature, and the presence of other molecules.

properties

IUPAC Name

1-amino-2,2-dimethylcyclopentane-1-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO2/c1-7(2)4-3-5-8(7,9)6(10)11/h3-5,9H2,1-2H3,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YNONXTJHHDSTPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCCC1(C(=O)O)N)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

157.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Amino-2,2-dimethylcyclopentanecarboxylic acid

CAS RN

889941-89-3
Record name 1-amino-2,2-dimethylcyclopentanecarboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.